Cas no 21727-09-3 (Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy-)

Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy- structure
21727-09-3 structure
Product Name:Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy-
CAS No:21727-09-3
MF:C8H2Cl5NO
MW:305.372577190399
CID:262198
PubChem ID:30774
Update Time:2025-04-19

Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,2,3,4,5,6-pentachloro-a-hydroxy-
    • 2-hydroxy-2-(2,3,4,5,6-pentachlorophenyl)acetonitrile
    • benzeneacetonitrile, 2,3,4,5,6-pentachloro-alpha-hydroxy-
    • Hydroxy(pentachlorophenyl)acetonitrile
    • MANDELONITRILE, PENTACHLORO-
    • Mandelonitrile, 2,3,4,5,6-pentachloro-
    • Pentachlormandelsaurenitril
    • PCMN
    • Pentachloromandelonitrile
    • (Pentachlorophenyl)glycolonitrile
    • BRN 2138728
    • Oryzon
    • 21727-09-3
    • SCHEMBL11119463
    • DTXSID00944339
    • Inchi: 1S/C8H2Cl5NO/c9-4-3(2(15)1-14)5(10)7(12)8(13)6(4)11/h2,15H
    • InChI Key: SMARLDCRQUMZJR-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1C(C#N)O)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 302.85816
  • Monoisotopic Mass: 302.857902
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.758
  • Boiling Point: 417.5°Cat760mmHg
  • Flash Point: 206.3°C
  • Refractive Index: 1.629
  • PSA: 44.02
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